Cas no 2680713-54-4 (tert-butyl N-{3-bromo-4-2-(2-methoxyethoxy)ethoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-4-2-(2-methoxyethoxy)ethoxyphenyl}carbamate
• CAS No: 2680713-54-4
• MF: C₁₆H₂₄BrNO₅
• MW: 390.269464492798
• CID: 5626907
• PubChem ID: 165927132
• Update Time: 2025-10-29

tert-butyl N-{3-bromo-4-2-(2-methoxyethoxy)ethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680713-54-4
• EN300-28302600
• tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate
• tert-butyl N-{3-bromo-4-2-(2-methoxyethoxy)ethoxyphenyl}carbamate

• Inchi： 1S/C16H24BrNO5/c1-16(2,3)23-15(19)18-12-5-6-14(13(17)11-12)22-10-9-21-8-7-20-4/h5-6,11H,7-10H2,1-4H3,(H,18,19)
• InChI Key： JAYWBWAUDKMQJJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCCOCCOC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 389.08379g/mol
• Monoisotopic Mass: 389.08379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on tert-butyl N-{3-bromo-4-2-(2-methoxyethoxy)ethoxyphenyl}carbamate

Comprehensive Guide to tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate (CAS 2680713-54-4)

The compound tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate (CAS 2680713-54-4) is a specialized carbamate derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a tert-butyl carbamate group and a polyether-linked bromophenyl moiety, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and polymer chemistry.

One of the most notable features of tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate is its dual functionality. The bromo substituent provides an excellent handle for further chemical modifications through cross-coupling reactions, while the polyether chain enhances solubility in various organic solvents. This combination makes it particularly useful in click chemistry applications and the synthesis of PEGylated compounds, which are currently trending in bioconjugation research.

In pharmaceutical research, this compound serves as a key building block for the development of novel drug candidates. The tert-butyloxycarbonyl (Boc) protecting group is widely recognized for its stability under various reaction conditions, making it ideal for multi-step syntheses. Recent publications have highlighted its use in creating targeted therapeutics, particularly in the field of cancer research and neurological disorders, addressing some of the most searched medical topics in 2024.

The solubility characteristics of tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate deserve special attention. The incorporation of ethylene glycol units significantly improves its water solubility compared to similar aromatic compounds, addressing one of the major challenges in drug formulation - bioavailability enhancement. This property aligns perfectly with current industry focus on developing more soluble drug candidates, a frequently searched topic among medicinal chemists.

From a synthetic chemistry perspective, the compound's reactivity profile offers numerous possibilities. The aryl bromide functionality enables participation in various palladium-catalyzed coupling reactions, including Suzuki, Heck, and Sonogashira reactions. These transformations are fundamental to modern drug discovery pipelines and material science applications, making this intermediate particularly valuable for researchers working on high-throughput screening and combinatorial chemistry.

In material science applications, tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate has shown promise in the development of functional polymers. The combination of aromatic and polyether components allows for the creation of materials with unique thermal properties and solution processability. These characteristics are particularly relevant for flexible electronics and organic photovoltaics, addressing the growing demand for sustainable energy solutions.

The stability of this compound under various conditions is another advantage. The Boc protecting group remains intact under neutral and basic conditions while being selectively removable under acidic conditions. This controlled deprotection capability makes it ideal for sequential synthetic strategies, a technique increasingly important in the synthesis of complex molecules. Stability data shows that the compound maintains integrity under standard storage conditions, an important consideration for industrial applications.

Recent advancements in green chemistry have highlighted the potential of tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate in more sustainable synthetic routes. The compound's compatibility with water-based reaction media and catalytic processes reduces the need for hazardous solvents, aligning with the pharmaceutical industry's shift toward environmentally friendly manufacturing practices. This aspect responds to the increasing number of searches about green synthesis and sustainable chemistry.

Quality control and characterization of tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate follow standard analytical protocols. HPLC analysis typically shows high purity (>98%), while NMR spectroscopy confirms the expected structure. These quality parameters ensure reliable performance in downstream applications, particularly important for researchers who frequently search for high-purity intermediates and characterization methods.

The commercial availability of tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate (CAS 2680713-54-4) has increased significantly in recent years, reflecting growing demand from both academic and industrial sectors. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for process development. This availability supports its use in diverse applications, from medicinal chemistry to advanced material development.

Looking forward, the applications of tert-butyl N-{3-bromo-4-[2-(2-methoxyethoxy)ethoxy]phenyl}carbamate are expected to expand further. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs) could benefit from its unique structural features. These cutting-edge therapeutic approaches are among the most searched topics in current pharmaceutical research, indicating strong future potential for this versatile intermediate.